Cas no 2228418-29-7 (5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228418-29-7
• MF: C₁₅H₁₅ClN₂O₅
• MW: 338.743003129959
• CID: 5963584
• PubChem ID: 165828049
• Update Time: 2025-11-01

5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid
• 5-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1872067
• 2228418-29-7

• Inchi： 1S/C15H15ClN2O5/c1-15(2,3)22-14(21)17-10-5-4-8(16)6-9(10)12-7-11(13(19)20)18-23-12/h4-7H,1-3H3,(H,17,21)(H,19,20)
• InChI Key： RURLHSNGXBYCPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC(C(=O)O)=NO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.0669493g/mol
• Monoisotopic Mass: 338.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

The compound 5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2228418-29-7, is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique combination of functional groups, including an oxazole ring, a chlorophenyl group, and a tert-butoxycarbonylamino (Boc) substituent. The presence of these groups contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The oxazole ring in this compound acts as a scaffold for various bioactive moieties, enhancing its potential as a lead compound for therapeutic applications. The chlorophenyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for further research.

The tert-butoxycarbonylamino (Boc) group is a well-known protecting group in organic synthesis, often used to stabilize amine functionalities during complex molecule constructions. In this compound, the Boc group plays a critical role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets. This feature has been exploited in recent research to design more efficient drug delivery systems and targeted therapies.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis begins with the preparation of the chlorophenyl derivative, followed by the introduction of the oxazole ring through cyclization reactions. The final step involves the incorporation of the Boc group, which is achieved via amide bond formation under controlled conditions.

In terms of applications, this compound has shown promise in preliminary biological assays targeting various disease pathways. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. These findings suggest that it could serve as a precursor for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Moreover, the structural flexibility of this compound allows for further modification to enhance its pharmacokinetic properties. Researchers are currently exploring strategies to improve its solubility and permeability by introducing additional functional groups or modifying existing ones. Such efforts are expected to pave the way for more advanced drug candidates in the near future.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-1,2-oxazole-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique combination of functional groups and promising biological activity make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease areas.